molecular formula C27H38O3 B1247224 (+)-Subersic acid

(+)-Subersic acid

Cat. No. B1247224
M. Wt: 410.6 g/mol
InChI Key: RIYHRKNIDKXDII-UEKCLBEQSA-N
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Description

(+)-subersic acid is a meroterpenoid that is 4,4,7,8a-tetramethyl-1,2,3,4,4a,5,6,8a-octahydronaphthalene substituted by a (3E)-5-(5-carboxy-2-hydroxyphenyl)-3-methylpent-3-en-1-yl moiety at position 8. It is isolated from the marine sponge Acanthodendrilla and exhibits inhibitory activity against the enzyme mitogen-activated protein kinase-activated protein kinase 2 (EC 2.7.11.1). It has a role as a metabolite, a protein kinase inhibitor and an anti-inflammatory agent. It is a meroterpenoid, a carbobicyclic compound, a monohydroxybenzoic acid and a member of octahydronaphthalenes.

Scientific Research Applications

  • Synthesis and Bioactivity Research : (+)-Subersic acid has been synthesized from (−)-Sclareol, using methods like the Mitsunobu reaction and Claisen rearrangement. This synthesis is significant for producing gram scales of (+)-Subersic acid, which is a precursor for structural analogues and further bioactivity researches (Wang et al., 2015).

  • Protein Kinase Inhibitors : (+)-Subersic acid, along with other compounds, has been identified as an inhibitor of the protein kinase MK2. This discovery came from studying the Indonesian marine sponge Acanthodendrilla sp., suggesting potential medicinal applications (Williams et al., 2004).

  • Chemical Synthesis : Another study achieved the synthesis of (−)-Subersic acid, a derivative of p-hydroxybenzoic acid. This involved synthesizing a compound from (S)-3-hydroxy-2,2-dimethylcyclohexanone and p-hydroxybenzoic acid, crucial for understanding its potential as a human 15-lipoxygenase inhibitor (Tanada & Mori, 2003).

  • Practical Route Synthesis : The efficient synthesis of (+)-Subersic acid from naturally occurring (−)-Sclareol in 7 steps has been reported. This included a key step of cross-coupling diterpene with an arene fragment (Wang et al., 2015).

  • Labdane Derivatives : Research has also described a straightforward method to access different analogues of (+)-Subersic acid from (−)-Sclareol. This includes new conditions for preparing keto-intermediate, important for chemical research (Fekih et al., 2006).

properties

Product Name

(+)-Subersic acid

Molecular Formula

C27H38O3

Molecular Weight

410.6 g/mol

IUPAC Name

3-[(E)-5-[(4aS,8aS)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]-3-methylpent-2-enyl]-4-hydroxybenzoic acid

InChI

InChI=1S/C27H38O3/c1-18(7-10-20-17-21(25(29)30)11-13-23(20)28)8-12-22-19(2)9-14-24-26(3,4)15-6-16-27(22,24)5/h7,11,13,17,24,28H,6,8-10,12,14-16H2,1-5H3,(H,29,30)/b18-7+/t24-,27+/m0/s1

InChI Key

RIYHRKNIDKXDII-UEKCLBEQSA-N

Isomeric SMILES

CC1=C([C@]2(CCCC([C@@H]2CC1)(C)C)C)CC/C(=C/CC3=C(C=CC(=C3)C(=O)O)O)/C

Canonical SMILES

CC1=C(C2(CCCC(C2CC1)(C)C)C)CCC(=CCC3=C(C=CC(=C3)C(=O)O)O)C

synonyms

(+)-subersic acid
subersic acid

Origin of Product

United States

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